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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloromethane (DCM), also known as methylene chloride, is a halogenated organic solvent

with the chemical formula CH₂Cl₂.[1] Its exceptional ability to dissolve a wide range of organic

compounds, coupled with its high volatility, has established it as an indispensable solvent in

numerous applications across research, chemical manufacturing, and the pharmaceutical

industry.[2][3] This technical guide provides an in-depth overview of the core physical

properties of dichloromethane, offering valuable data and experimental insights for

professionals in scientific and drug development fields.

Dichloromethane is a colorless, volatile liquid characterized by a sweet, chloroform-like odor.

[1][2] While not miscible with water, it demonstrates miscibility with a variety of other organic

solvents.[2] This unique solubility profile makes it a versatile choice for extractions, as a

reaction medium, and for purification processes.[4]

Core Physical Properties of Dichloromethane
The following tables summarize the key physical and thermodynamic properties of

dichloromethane, providing a comprehensive dataset for easy reference and comparison.

General and Physical Properties
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Property Value Source(s)

Molecular Formula CH₂Cl₂ [5][6]

Molecular Weight 84.93 g/mol [1][5][6]

Appearance Colorless liquid [1][5][6]

Odor Sweet, penetrating, ether-like [1][7]

Density (at 20°C) 1.3266 g/cm³ [1][2]

Density (at 25°C) 1.325 g/mL [8][9]

Boiling Point 39.6 °C (103.3 °F; 312.8 K) [1][2]

Melting Point -96.7 °C (-142.1 °F; 176.5 K) [1][2]

Vapor Pressure (at 20°C) 350 Torr [10]

Viscosity (at 20°C) 0.43 cP [2]

Viscosity (at 25°C) 0.413 cP [2]

Refractive Index (nD at 20°C) 1.4244 [2]

Surface Tension (at 20°C) 28.12 dyn/cm [10]

Thermodynamic and Dielectric Properties
Property Value Source(s)

Heat Capacity (C) 102.3 J/(mol·K) [2]

Standard Molar Entropy

(S⦵298)
174.5 J/(mol·K) [2]

Heat of Fusion 6.00 kJ/mol [7]

Latent Heat of Vaporization 78.7 cal/g [11]

Dielectric Constant (at 25°C) 8.93 [10][12]

Dipole Moment 1.6 D [2]
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Solubility Data
Solvent Solubility Temperature (°C) Source(s)

Water 25.6 g/L 15 [2]

17.5 g/L 25 [2]

15.8 g/L 30 [2]

5.2 g/L 60 [2]

Ethanol Miscible - [7]

Diethyl Ether Miscible - [7]

Carbon Tetrachloride Soluble - [7]

Ethyl Acetate Miscible - [2]

Hexanes Miscible - [2]

Benzene Miscible - [2]

Chloroform Miscible - [2]

Experimental Protocols for Property Determination
Accurate determination of the physical properties of solvents is crucial for their effective

application in research and development. The following are detailed methodologies for key

experiments.

Determination of Density using a Pycnometer
Objective: To accurately measure the density of dichloromethane.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.0001 g)
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Constant temperature water bath

Thermometer

Dichloromethane (sample)

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable cleaning solution,

rinse with distilled water, and then with acetone. Dry the pycnometer completely.

Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer on the

analytical balance. Record this mass (m₁).

Calibration with Distilled Water: Fill the pycnometer with distilled water and place it in the

constant temperature water bath set to a specific temperature (e.g., 20°C) until it reaches

thermal equilibrium. Ensure the water level is at the mark on the capillary.

Mass of Pycnometer with Water: Remove the pycnometer from the bath, carefully wipe the

outside dry, and weigh it. Record this mass (m₂).

Volume of Pycnometer: Calculate the mass of the water (m₂ - m₁) and, using the known

density of water at that temperature, determine the exact volume of the pycnometer (V = (m₂

- m₁)/ρwater).

Measurement with Dichloromethane: Empty and dry the pycnometer. Fill it with

dichloromethane, bring it to the same constant temperature in the water bath, and weigh it.

Record this mass (m₃).

Calculation of Density: Calculate the mass of the dichloromethane (m₃ - m₁). The density of

the dichloromethane is then calculated as ρDCM = (m₃ - m₁)/V.

Determination of Viscosity using a Capillary Viscometer
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Objective: To measure the kinematic and dynamic viscosity of dichloromethane.

Apparatus:

Ubbelohde or Cannon-Fenske capillary viscometer

Constant temperature bath

Stopwatch

Pipette

Dichloromethane (sample)

Procedure:

Viscometer Selection and Cleaning: Choose a viscometer of the appropriate size for the

expected viscosity of dichloromethane.[13] Clean the viscometer thoroughly and dry it.

Sample Loading: Introduce a precise volume of dichloromethane into the viscometer using

a pipette.[13]

Temperature Equilibration: Place the viscometer in the constant temperature bath and allow

sufficient time for the sample to reach the desired temperature.[13]

Flow Time Measurement: Using suction, draw the liquid up through the capillary tube to

above the upper timing mark. Release the suction and, using a stopwatch, accurately

measure the time it takes for the liquid meniscus to pass from the upper to the lower timing

mark.[13]

Repeat Measurements: Perform at least three measurements and calculate the average flow

time.

Calculation of Viscosity: The kinematic viscosity (ν) is calculated using the formula: ν = C * t,

where 'C' is the calibration constant of the viscometer and 't' is the average flow time. The

dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the

density of the liquid at that temperature: η = ν * ρ.[13]
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Determination of Refractive Index using an Abbe
Refractometer
Objective: To measure the refractive index of dichloromethane.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Dichloromethane (sample)

Lens tissue and a suitable solvent (e.g., ethanol or acetone) for cleaning

Procedure:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,

such as distilled water (nD = 1.3330 at 20°C).[14][15]

Prism Cleaning: Ensure the prisms of the refractometer are clean and dry. Use lens tissue

and a suitable solvent for cleaning.

Sample Application: Place a few drops of dichloromethane onto the surface of the

measuring prism.[14]

Measurement: Close the prisms. Look through the eyepiece and adjust the control to bring

the boundary line between the light and dark fields into sharp focus.[10] If necessary, adjust

the dispersion compensator to eliminate any color fringe at the boundary.

Reading: Align the boundary line with the crosshairs in the eyepiece and read the refractive

index from the scale.

Temperature Control: Ensure the measurement is taken at a constant, recorded temperature,

as the refractive index is temperature-dependent.[16]
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Interrelationships of Physical Properties
The physical properties of a solvent are not independent but are interconnected.

Understanding these relationships is crucial for predicting solvent behavior and for its selection

in specific applications.

Interrelationships of Dichloromethane's Physical Properties
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Caption: Key physical properties of dichloromethane and their interdependencies.
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Safety and Handling
Dichloromethane is a versatile solvent, but it must be handled with appropriate safety

precautions. It is a volatile liquid, and inhalation of its vapors can lead to central nervous

system depression, with symptoms such as dizziness and nausea.[7][17] Prolonged skin

contact can cause irritation and chemical burns.[6][18] It is also classified as a potential

carcinogen.[6][7]

When working with dichloromethane, it is essential to:

Work in a well-ventilated area, preferably within a chemical fume hood.[18][19]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(nitrile gloves may offer limited protection and should be changed frequently), safety goggles,

and a lab coat.[18][20]

Avoid direct contact with the skin and eyes.[18]

Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from heat and

incompatible materials such as strong oxidizers and active metals.[3][18]

Always consult the Safety Data Sheet (SDS) for dichloromethane before use for complete

safety and handling information.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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